1-methyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-3-amine

• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol
• SMILES: CC1C(CCO1)NC2=NN(C=C2)C
• InChI: InChI=1S/C9H15N3O/c1-7-8(4-6-13-7)10-9-3-5-12(2)11-9/h3,5,7-8H,4,6H2,1-2H3,(H,10,11)
• InChIKey: CBMZRQXWCJBXPV-UHFFFAOYSA-N

1-Methyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-3-amine Procurement Guide

1-Methyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-3-amine (CAS 1547643-84-4) is a disubstituted pyrazole building block featuring a methyl group at the 1-position and a 2-methyltetrahydrofuran moiety linked via an amine bridge at the 3-position . As an N-substituted 3-aminopyrazole, it belongs to a compound class widely utilized as a scaffold in medicinal chemistry and agrochemical research, where the position of the amino group critically influences reactivity and biological target engagement [1]. This guide quantifies its differentiation from the structurally closest 4-amine regioisomer (CAS 1548799-44-5) and other in-class candidates.

Regiospecificity Confirmed 3-amine position enables distinct C-nucleophilic reactivity for pyrazole derivatization.

Scaffold Access Only 3-amino regioisomer supports cyclocondensation to pyrazolo[1,5-a]pyrimidine core, a privileged kinase scaffold.

Procurement Logic Selection is driven by regiosynthetic requirements, not by cost or bulk physical property differences.

• [1] M. A. Gouda, et al. Recent developments in aminopyrazole chemistry. Arkivoc, 2020, part i, 270-305. (Review highlighting the distinct reactivity and applications of 3-, 4-, and 5-aminopyrazoles). View Source

1-Methyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-3-amine vs. 4-Amine Regioisomer

Due to their identical molecular formula and molecular weight, the 3-amine (CAS 1547643-84-4) and 4-amine (CAS 1548799-44-5) regioisomers are often conflated in procurement. However, the position of the amine bridge dictates the compound's electronic configuration and synthetic utility. In pyrazole chemistry, 3-aminopyrazoles act as C-nucleophiles with reactivity distinct from 4-aminopyrazoles, enabling different downstream derivatization paths such as the formation of pyrazolo[1,5-a]pyrimidines, which are inaccessible from the 4-amino isomer [1]. Substituting one for the other in a synthetic route can lead to complete reaction failure or the production of an incorrect regioisomeric impurity, as underscored by process chemistry literature highlighting the criticality of regiospecific tetrahydrofuran-pyrazolamine intermediates in drug development [2].

Target: 3-Amine Regioisomer

CAS 1547643-84-4. C-nucleophilic amine at 3-position enables pyrazolo[1,5-a]pyrimidine formation and distinct derivatization paths.

Substitute: 4-Amine Regioisomer

CAS 1548799-44-5. 4-Amino isomer cannot undergo the same cyclocondensation; may lead to reaction failure or regioisomeric impurities.

Identical molecular formula and predicted logP/TPSA mask critical reactivity differences. Substitution may derail synthetic routes targeting pyrazolo[1,5-a]pyrimidine scaffolds.

• [1] M. A. Gouda, et al. Recent developments in aminopyrazole chemistry. Arkivoc, 2020, part i, 270-305. View Source
• [2] Bag, S., et al. From Chiral Separation to Asymmetric Synthesis: Route Scouting and Early Process Development of a Chiral Tetrahydrofuran–Pyrazolamine Intermediate of CDK2 Inhibitor RLY-2139. Org. Process Res. Dev. 2026, 30, 1, 150-163. (Demonstrates the criticality of using the correct regioisomer for successful CDK2 inhibitor synthesis). View Source

1-Methyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-3-amine Differentiators

Regiospecific Pyrazolo[1,5-a]pyrimidine Synthesis

The 3-amino group's electron-donating effect on the pyrazole ring enables exclusive cyclocondensation with 1,3-dielectrophiles to form pyrazolo[1,5-a]pyrimidines, a privileged structure in kinase inhibitors. This reactivity is fundamentally absent in the 4-amine isomer [1]. In a relevant process development study, the structural integrity of a chiral tetrahydrofuran-pyrazol-3-amine intermediate was essential for achieving a 70% overall yield in the synthesis of the CDK2 inhibitor RLY-2139, whereas the use of the 4-amino isomer would have prevented the core heterocycle formation entirely [2].

Pyrazolo[1,5-a]pyrimidine Access

Class-level inference

Reaction feasible with 3-amine; infeasible with 4-amine.

Regiospecific cyclocondensation exclusively enabled by 3-amino nucleophilicity.

Validated in analogous CDK2 inhibitor intermediate synthesis (70% yield).

Evidence Dimension	Access to pyrazolo[1,5-a]pyrimidine core scaffold
Target Compound Data	Yes; reacts with 1,3-biselectrophiles to form fused bicyclic products
Comparator Or Baseline	1-methyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine (no such cyclocondensation possible due to 4-amino position)
Quantified Difference	Qualitative (reaction feasible vs. infeasible)
Conditions	Synthetic chemistry logic based on pyrazole amino-nucleophilicity; validated in analogous process chemistry for chiral tetrahydrofuran-pyrazolamine [2]

Why This Matters

This determines whether a compound can serve as a gateway to a high-value medicinal chemistry scaffold, directly impacting the feasibility of a planned synthetic route.

• [1] M. A. Gouda, et al. Recent developments in aminopyrazole chemistry. Arkivoc, 2020, part i, 270-305. View Source
• [2] Bag, S., et al. From Chiral Separation to Asymmetric Synthesis: Route Scouting and Early Process Development of a Chiral Tetrahydrofuran–Pyrazolamine Intermediate of CDK2 Inhibitor RLY-2139. Org. Process Res. Dev. 2026, 30, 1, 150-163. View Source

Frontier Molecular Orbital Analysis

In a DFT study (B3LYP/6-31++G(d,p)) on structurally related pyrazolyl-tetrahydrofuran derivatives, the HOMO-LUMO energy gap, a key indicator of kinetic stability and reactivity, was calculated to be 5.92 eV for a 3-amine substituted analog, compared to 6.15 eV for a corresponding non-amino substituted derivative, suggesting higher polarizability and softer acid/base character for the amino-pyrazole class [1]. This computational framework indicates that 3-aminopyrazoles possess a distinct frontier molecular orbital profile that can be leveraged for predictive reactivity modeling.

HOMO-LUMO Gap (DFT)

Cross-study comparable

3-amine analog: 5.92 eV vs non-aminated: 6.15 eV (Δ -0.23 eV)

Lower gap suggests higher polarizability and softer acid/base character for amino-pyrazole class.

DFT B3LYP/6-31++G(d,p); value indicates reactivity trend, not absolute prediction.

Evidence Dimension	HOMO-LUMO energy gap (eV)
Target Compound Data	Analogous pyrazolyl-tetrahydrofuran 3-amine derivative: 5.92 eV
Comparator Or Baseline	Non-aminated pyrazolyl-tetrahydrofuran derivative: 6.15 eV
Quantified Difference	Δ = -0.23 eV (lower gap for amino derivative)
Conditions	DFT B3LYP/6-31++G(d,p) in Gaussian 16 [1]

Why This Matters

A lower HOMO-LUMO gap typically correlates with higher chemical reactivity, which can be a critical selection parameter when designing synthetic transformations or predicting stability.

• [1] Prakash, H.; Guin, M.; Srivastava, N. Synthesis, Characterization and Computational insights of Pyrazolyl-tetrahydrofuran Derivatives. Journal for Research in Applied Sciences and Biotechnology, 2025, 4(3), 156-161. DOI: 10.55544/jrasb.4.3.17. View Source

Regioisomer Purity and Commercial Availability

Both the target 3-amine isomer and the 4-amine comparator are available from commercial suppliers at a stated purity of 95% (HPLC), with a baseline cost parity . They share identical predicted physical properties: TPSA (39.08 Ų), LogP (1.0094), and molecular weight (181.23 g/mol) . Therefore, the decision to procure one over the other is not driven by cost or bulk physical properties, but solely by the specific regiosynthetic requirements.

Commercial Purity & Properties

Data to verify

Both regioisomers: 95% purity, identical TPSA (39.08), LogP (1.0094), MW (181.23).

Bulk properties do not differentiate; regioisomer identity requires specific analytical confirmation.

Vendor datasheet comparison; independent verification recommended.

Evidence Dimension	Commercial purity and computed properties
Target Compound Data	Purity: 95%; TPSA: 39.08; LogP: 1.0094; MW: 181.23
Comparator Or Baseline	1-methyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-4-amine (CAS 1548799-44-5): Purity: 95%; TPSA: 39.08; LogP: 1.0094; MW: 181.23
Quantified Difference	No significant difference in cost, purity, or predicted logP/TPSA
Conditions	Vendor datasheet comparison, Leyan.com

Why This Matters

This confirms that the choice is scientifically strategic, not influenced by misleading bulk property differences, reinforcing the need for regioisomer verification before purchase.

1-Methyl-N-(2-methyloxolan-3-yl)-1H-pyrazol-3-amine Application Scenarios

Kinase-Targeted Scaffold Chemistry

When a project requires the construction of a pyrazolo[1,5-a]pyrimidine core for kinase inhibition, this 3-amine building block is the only viable regioisomer. As evidenced by the RLY-2139 CDK2 inhibitor program, the corresponding tetrahydrofuran-pyrazol-3-amine intermediate is essential for productive cyclocondensation, a step that is chemically impossible with the 4-amine isomer [1]. Selecting the 3-amine upfront prevents wasted synthetic effort.

Regiochemically Pure Compound Library Synthesis

For medicinal chemists generating structure-activity relationship (SAR) libraries, the confirmed regiospecificity (CAS 1547643-84-4) guarantees that the amino substituent is at the 3-position, avoiding the silent introduction of a 4-amino impurity which would confound biological assay results. The identical physical properties of the isomers make analytical verification via HPLC alone challenging, making authoritative sourcing critical .

DFT Model Validation

This compound, with its well-defined tetrahydrofuran-pyrazole scaffold, serves as a valuable model system for validating density functional theory (DFT) predictions. Its calculated HOMO-LUMO gap can be used as a benchmark for comparing the electronic effects of N-substitution and amine placement, supporting broader in silico campaigns [2].

Application

Selection Property

Validation Focus

Kinase-targeted scaffold chemistry

Regiospecific reactivity for pyrazolo[1,5-a]pyrimidine formation

Confirm 3-amine regioisomer identity before cyclocondensation

Regiochemically pure library synthesis

Sourcing with confirmed regioisomer integrity

NMR or chiral HPLC to distinguish from 4-amine isomer

DFT model validation

Benchmark computational data (HOMO-LUMO gap)

Reproducibility of DFT predictions against reported 5.92 eV

• [1] Bag, S., et al. From Chiral Separation to Asymmetric Synthesis: Route Scouting and Early Process Development of a Chiral Tetrahydrofuran–Pyrazolamine Intermediate of CDK2 Inhibitor RLY-2139. Org. Process Res. Dev. 2026, 30, 1, 150-163. View Source
• [2] Prakash, H.; Guin, M.; Srivastava, N. Synthesis, Characterization and Computational insights of Pyrazolyl-tetrahydrofuran Derivatives. Journal for Research in Applied Sciences and Biotechnology, 2025, 4(3), 156-161. View Source